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Compound of Interest

Compound Name: 1,2-Dibromoanthracene

Cat. No.: B15476559

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for
1,2-Dibromoanthracene. It is intended for informational purposes for a professional audience
and should not be substituted for a comprehensive Safety Data Sheet (SDS) or professional
safety consultation. Users should always consult the most current SDS from their supplier and
adhere to all applicable safety regulations.

Introduction

1,2-Dibromoanthracene is a polycyclic aromatic hydrocarbon (PAH) derivative. Like many
halogenated aromatic compounds, it requires careful handling due to potential health and
environmental hazards. This guide compiles available data on its properties, safety
precautions, and handling procedures to support its safe use in a research and development
setting. It is important to note that detailed toxicological data specifically for the 1,2-isomer is
limited, and much of the safety guidance is extrapolated from data on other dibromoanthracene
isomers and related compounds.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 1,2-Dibromoanthracene is
fundamental to its safe handling and storage.
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Property Value Reference
Molecular Formula C14HsBr2 [1112]
Molecular Weight 336.02 g/mol [1]

CAS Number 38193-30-5 [1][2]

Data not available; other
Appearance isomers are typically yellow [3]

powder or crystals.

Data not available; other

isomers are soluble in solvents

Solubility ) )
like chloroform and DMSO with
heating.

Melting Point Data not available

Boiling Point Data not available

Hazard Identification and Classification

While a specific GHS classification for 1,2-Dibromoanthracene is not readily available, based
on data for other dibromoanthracene isomers, it should be handled as a substance with the
following potential hazards.
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Hazard Category Classification Precautionary Statements

o Category 4 (Harmful if
Acute Toxicity (Oral) P264, P270
swallowed)

. . " Category 2 (Causes skin
Skin Corrosion/Irritation S P264, P280
irritation)

. o Category 2 (Causes serious
Serious Eye Damage/Irritation o P280
eye irritation)

Specific Target Organ Toxicity Category 3 (May cause

_ , o P261, P271
(Single Exposure) respiratory irritation)
) Category 1 (Very toxic to
Hazardous to the Aquatic o ] )
aquatic life with long lasting pP273

Environment (Long-term)
effects)

Note: This classification is based on data for related dibromoanthracene isomers and should be
used as a precautionary guideline.

Experimental Protocols: Safe Handling and
Personal Protective Equipment

Given the potential hazards, stringent adherence to safety protocols is mandatory when
handling 1,2-Dibromoanthracene.

Engineering Controls

» Ventilation: All work with 1,2-Dibromoanthracene, especially with the solid powder, should
be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

o Safety Equipment: An accessible safety shower and eyewash station must be located in the
immediate vicinity of the handling area.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles with side-shields are required.
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» Hand Protection: Chemically resistant gloves (e.qg., nitrile) should be worn.

» Skin and Body Protection: A lab coat or other impervious clothing is necessary to prevent
skin contact.

o Respiratory Protection: For operations that may generate dust or aerosols, a suitable
respirator should be used.

General Hygiene Practices

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

First Aid Measures

In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.

Immediately wash the affected area with soap
) and plenty of water while removing
Skin Contact ] ) ) o
contaminated clothing. Seek medical attention if

irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ) )

do. Continue rinsing. Seek immediate medical

attention.

_ Do NOT induce vomiting. Wash out the mouth
Ingestion ] ] i ] i
with water. Seek immediate medical attention.
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Spill and Disposal Procedures
Spill Response

» Evacuate personnel from the spill area.
o Wear appropriate PPE, including respiratory protection.
o Prevent further leakage or spillage if it is safe to do so.

» For solid spills, carefully sweep or scoop up the material and place it in a designated, labeled
container for disposal. Avoid generating dust.

» For solutions, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable
container for disposal.

o Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash with soap
and water.

Waste Disposal

» Dispose of contaminated waste in accordance with local, state, and federal regulations.

e This material may be considered hazardous waste.

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[3]

e Incompatible Materials: Keep away from strong oxidizing agents.
 Stability: The product is expected to be stable under normal storage conditions.

Toxicological Information

Detailed toxicological studies specifically on 1,2-Dibromoanthracene are not readily available
in the public domain. The information below is based on general knowledge of PAHs and data
from other dibromoanthracene isomers.
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Toxicological Endpoint

Data

Acute Toxicity

No specific data available for the 1,2-isomer.
Other isomers are classified as harmful if

swallowed.

Carcinogenicity

There are no known carcinogenic chemicals in
this product at levels greater than or equal to
0.1% according to IARC, ACGIH, NTP, or OSHA
for some dibromoanthracene isomers.[4]
However, as a PAH derivative, it should be

handled with caution.

Mutagenicity

No data available.

Reproductive Toxicity

No data available.

Logical Workflow for Safe Chemical Handling

The following diagram illustrates a generalized workflow for the safe handling of a potentially

hazardous chemical like 1,2-Dibromoanthracene.
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Caption: Safe handling workflow for hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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